![molecular formula C11H9IN2S B215157 3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine](/img/structure/B215157.png)
3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine
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Overview
Description
3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of pyridine derivatives and has shown promising results in various fields of research.
Mechanism of Action
The mechanism of action of 3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine is not fully understood. However, studies have suggested that the compound exerts its effects through multiple pathways. In cancer cells, the compound has been shown to inhibit the activity of enzymes involved in cell proliferation and induce apoptosis. In neuronal cells, the compound has been found to activate the Nrf2/ARE pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer cells, the compound has been shown to induce cell death through apoptosis and inhibit cancer cell proliferation. In neuronal cells, the compound has been found to protect against oxidative stress-induced neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine in lab experiments is its potent anticancer and neuroprotective activity. The compound has been shown to be effective against a range of cancer cell lines and has neuroprotective effects in animal models of Alzheimer's disease. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine. One area of research is to investigate the compound's potential as a therapeutic agent for cancer and neurodegenerative diseases. Another area of research is to explore the mechanism of action of the compound and identify potential targets for drug development. Additionally, future research could focus on improving the solubility of the compound to make it more suitable for use in lab experiments.
Synthesis Methods
The synthesis of 3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine involves the reaction between 2-chloro-3-iodopyridine and 4-methyl-2-pyridinethiol in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The product is then purified using column chromatography or recrystallization.
Scientific Research Applications
3-Iodo-2-[(4-methylpyridin-2-yl)sulfanyl]pyridine has been studied for its potential applications in various fields of scientific research. One of the major areas of research is cancer treatment. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has been shown to induce cell death through apoptosis and inhibit cancer cell proliferation.
Another area of research is in the field of neuroscience. This compound has been found to have neuroprotective effects against oxidative stress-induced neuronal damage. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C11H9IN2S |
---|---|
Molecular Weight |
328.17 g/mol |
IUPAC Name |
2-(3-iodopyridin-2-yl)sulfanyl-4-methylpyridine |
InChI |
InChI=1S/C11H9IN2S/c1-8-4-6-13-10(7-8)15-11-9(12)3-2-5-14-11/h2-7H,1H3 |
InChI Key |
YIZUNXAKEJGYQU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=C1)SC2=C(C=CC=N2)I |
Canonical SMILES |
CC1=CC(=NC=C1)SC2=C(C=CC=N2)I |
Origin of Product |
United States |
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